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Compound of Interest

1,2-Phenylenedimethanamine
dihydrochloride

Cat. No.: B1355544

Compound Name:

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2-Phenylenedimethanamine
dihydrochloride. Adherence to these procedures is essential for ensuring laboratory safety
and minimizing risk.

Chemical Identity:

e Name: 1,2-Phenylenedimethanamine dihydrochloride

e Synonyms: 1,2-Benzenediamine dihydrochloride, o-Phenylenediamine dihydrochloride[1][2]
o Appearance: White to pale pink or brownish-yellow crystalline powder[1][3]

Hazard Summary:

1,2-Phenylenedimethanamine dihydrochloride is a hazardous substance that is toxic if
swallowed, inhaled, or in contact with skin.[2][4][5] It causes serious eye irritation and may lead
to an allergic skin reaction.[1][2] This chemical is also suspected of causing genetic defects and
cancer.[2][3] It is very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1,2-
Phenylenedimethanamine dihydrochloride.
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Protection Type Specification Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or
Eye and Face Protection face shield where splashing is European Standard EN166.[1]
possible.[1][2][6] [2]

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene)
_ . and protective clothing to
Skin Protection )
prevent skin exposure.[1][2][6]
Disposable clothing is often

preferred.[6]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is OSHA 29 CFR 1910.134 or
Respiratory Protection generated or if exposure limits European Standard EN 149.[1]

are exceeded.[1] Work should [4]

be conducted in a chemical

fume hood.[2]

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:

o Ensure that a calibrated and certified chemical fume hood is used for all handling
procedures.[2]

 Verify that safety showers and eyewash stations are readily accessible and in good working
order.[2][7]

e Prepare all necessary equipment and reagents before handling the chemical to minimize
time and movement.

o Designate a specific area for handling 1,2-Phenylenedimethanamine dihydrochloride to
prevent cross-contamination.
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2. Donning Personal Protective Equipment (PPE):

o Before entering the designated handling area, don all required PPE as specified in the table
above.

e Ensure gloves are properly fitted and have no tears or punctures.
3. Handling the Chemical:
e For Solid Form:

o Handle the container carefully to avoid generating dust.[1]

o Use a spatula or other appropriate tool to weigh or transfer the powder within the chemical
fume hood.

o If creating a solution, slowly add the solid to the solvent to prevent splashing.
e For Solutions:

o Use appropriate glassware and handle with care to avoid spills.

o When transferring solutions, use a pipette or a funnel to minimize the risk of splashing.
4. Post-Handling Procedures:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.

o Carefully remove and dispose of contaminated gloves and disposable clothing in a
designated hazardous waste container.

e Wash hands and any exposed skin thoroughly with soap and water after completing the
work.[7]

e Do not eat, drink, or smoke in the laboratory area.[7]

Emergency Procedures
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1][7] Seek immediate medical attention.[7]

» Skin Contact: Immediately wash off with soap and plenty of water.[1][7] Remove all
contaminated clothing.[7] Get medical aid if irritation develops and persists.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7] If
breathing is difficult, give oxygen.[1] Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting.[1] Immediately call a POISON CENTER or doctor.[7]
Rinse mouth with water.[7]

Disposal Plan

o All waste containing 1,2-Phenylenedimethanamine dihydrochloride, including
contaminated PPE and empty containers, must be disposed of as hazardous waste.[7]

¢ Dispose of contents and container to an approved waste disposal plant.[7]

e Do not allow the chemical to enter drains or waterways.[4]

Storage

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, acids, and acid chlorides.[1][7]

o Keep the container tightly closed and protected from light and moisture.[1][5][7]
e The storage area should be locked up.[7]

Workflow for Handling 1,2-Phenylenedimethanamine
Dihydrochloride
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Caption: Workflow for the safe handling and disposal of 1,2-Phenylenedimethanamine
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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